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Introduction

c-Myc is a transcription factor that plays a pivotal role in regulating cell growth, proliferation,

and apoptosis.[1] It functions by forming a heterodimer with its partner protein, Max, which then

binds to E-box sequences in the promoter regions of target genes to activate their transcription.

[2] Dysregulation of c-Myc is a hallmark of many human cancers, making it a prime target for

therapeutic intervention. Mycro2 is a cell-permeable small molecule inhibitor that specifically

targets the c-Myc/Max protein-protein interaction and their subsequent binding to DNA, thereby

inhibiting c-Myc-dependent cellular processes.

Mechanism of Action

Mycro2 is a pyrazolopyrimidine-carboxamide that selectively inhibits the DNA binding activity of

the c-Myc/Max heterodimer.[3] Its primary mechanism of action is the prevention of the c-

Myc/Max heterodimer formation.[3] This disruption prevents the transcriptional activation of c-

Myc target genes, leading to the inhibition of c-Myc-dependent cell proliferation and oncogenic

transformation.[2]

Quantitative Data Summary
The following tables summarize the quantitative data for Mycro2's inhibitory activities.
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Table 1: In Vitro Inhibitory Activity of Mycro2

Parameter IC50 Value Description

c-Myc/Max DNA Binding

Inhibition
23 µM

Concentration required to

inhibit 50% of the c-Myc/Max

dimer's DNA binding activity.[2]

[3][4]

Max/Max Homodimer DNA

Binding Inhibition
54 µM

Concentration required to

inhibit 50% of the Max/Max

homodimer's DNA binding

activity.[3]

Table 2: Cellular Activity of Mycro2
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Cell Line c-Myc Dependence
Effective
Concentration

Effect

U-2OS Dependent 10-20 µM
Inhibition of cell

proliferation.[2][3]

MCF-7 Dependent 10-20 µM
Inhibition of cell

proliferation.[2][3]

Raji Dependent 10-20 µM
Inhibition of cell

proliferation.[2][3]

NIH/3T3 Dependent 10-20 µM
Inhibition of cell

proliferation.[2]

PC-12 Independent > 20 µM

No significant

inhibition of cell

proliferation.[2][3]

Rat1a (c-Myc

transformed)
Dependent 15 µM

40% inhibition of

anchorage-

independent colony

formation.[3]

Rat1a (v-Src

transformed)
Independent 15 µM

2% inhibition of

anchorage-

independent colony

formation.[3]

Signaling Pathway Diagram
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Start

Seed cells in
96-well plate

Treat with Mycro2
(serial dilutions)

Incubate for
48-72 hours

Add MTT solution

Dissolve formazan
with DMSO

Read absorbance
at 570 nm

Analyze data &
calculate IC50

End

 

Start

Treat cells with
Mycro2 or vehicle

Lyse cells and
collect supernatant

Immunoprecipitate
with anti-c-Myc Ab

Pull-down with
Protein A/G beads

Wash beads

Elute proteins

Western Blot for Max

End

 

Start

Treat cells with
Mycro2 or vehicle

Extract total RNA

Synthesize cDNA

Perform qRT-PCR

Analyze data (ΔΔCt)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1677582?utm_src=pdf-custom-synthesis
https://www.scbt.com/browse/c-myc-inhibitors
https://www.medchemexpress.com/mycro2.html
https://www.sigmaaldrich.com/US/en/product/mm/475965
https://www.sigmaaldrich.com/US/en/product/mm/475965
https://pmc.ncbi.nlm.nih.gov/articles/PMC4169356/
https://www.benchchem.com/product/b1677582#using-mycro2-to-inhibit-c-myc-dependent-cell-growth
https://www.benchchem.com/product/b1677582#using-mycro2-to-inhibit-c-myc-dependent-cell-growth
https://www.benchchem.com/product/b1677582#using-mycro2-to-inhibit-c-myc-dependent-cell-growth
https://www.benchchem.com/product/b1677582#using-mycro2-to-inhibit-c-myc-dependent-cell-growth
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677582?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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